Cas no 86595-37-1 (2-t-Butyl-E-vinylboronic acid)

• Product Name: 2-t-Butyl-E-vinylboronic acid
• CAS No: 86595-37-1
• MF: C₆H₁₃BO₂
• MW: 127.977222204208
• MDL: MFCD01074624
• CID: 719794
• PubChem ID: 5706775
• Update Time: 2024-10-26

2-t-Butyl-E-vinylboronic acid Chemical and Physical Properties

Names and Identifiers

• (E)-(3,3-Dimethylbut-1-en-1-yl)boronic acid
• 2-t-Butyl-e-Vinylboric Acid
• 2-tert-Butyl-trans-vinylboronic acid
• (E)-3,3-dimethylbut-1-enylboronic acid
• [(E)-3,3-dimethylbut-1-enyl]boronic acid
• 2-t-Butyl-E-vinylboronic acid
• 3,3-DIMETHYL-1-BUTENYLBORONIC ACID
• Boronicacid, B-[(1E)-3,3-dimethyl-1-buten-1-yl]-
• B-[(1E)-3,3-Dimethyl-1-buten-1-yl]boronic acid (ACI)
• Boronic acid, (3,3-dimethyl-1-butenyl)-, (E)- (ZCI)
• Boronic acid, [(1E)-3,3-dimethyl-1-butenyl]- (9CI)
• (E)-3,3-Dimethyl-1-butenylboronic acid
• [(E)-2-tert-Butylethenyl]boronic acid
• trans-3,3-Dimethylbut-1-en-1-ylboronic acid
• CTIWKIMYFQSVBZ-SNAWJCMRSA-N
• FS-5449
• [E]-2-tert-butylvinylboronic acid
• MFCD01074624
• AKOS006223169
• (E)-(3,3-Dimethylbut-1-en-1-yl)boronicacid
• SCHEMBL448319
• CS-0175357
• H10942
• J-511077
• EN300-3169194
• [(1E)-3,3-DIMETHYLBUT-1-EN-1-YL]BORONIC ACID
• 86595-37-1
• 2-tert-Butyl-E-vinylboronic acid

• MDL： MFCD01074624
• Inchi： 1S/C6H13BO2/c1-6(2,3)4-5-7(8)9/h4-5,8-9H,1-3H3/b5-4+
• InChI Key： CTIWKIMYFQSVBZ-SNAWJCMRSA-N
• SMILES： C(=C/B(O)O)\C(C)(C)C

Computed Properties

• Exact Mass: 128.10100
• Monoisotopic Mass: 128.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Density: 0.926
• Melting Point: 78-80
• Boiling Point: 212.4℃/760mmHg
• Flash Point: 82.2°C
• Refractive Index: 1.439
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 40.46000
• LogP: 0.60070

2-t-Butyl-E-vinylboronic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acids